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Compound of Interest

Compound Name: 4-Nitrobenzaldehyde-d4

Cat. No.: B561863 Get Quote

An In-depth Technical Guide to the Stability and Storage of 4-Nitrobenzaldehyde-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 4-Nitrobenzaldehyde-d4. The information presented is crucial for

maintaining the integrity and purity of this compound in research and development settings.

While specific stability data for the deuterated form (d4) is not extensively available, the

following information is based on the well-documented properties of its non-deuterated

analogue, 4-Nitrobenzaldehyde. The isotopic labeling is not expected to significantly alter the

compound's macroscopic stability or storage requirements.

Chemical and Physical Properties
Understanding the fundamental properties of 4-Nitrobenzaldehyde-d4 is essential for its

proper handling and storage. The compound is a yellow crystalline solid under standard

conditions.[1][2][3]

Table 1: Physical and Chemical Properties of 4-Nitrobenzaldehyde
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Property Value References

Appearance
Yellow to brown crystalline
powder

[2][3][4][5]

Molecular Formula C₇HD₄NO₃

Molecular Weight ~155.15 g/mol

Melting Point 103-106 °C [2][5][6]

Solubility

Soluble in acetone, ethanol,

benzene, and diethyl ether;

sparingly soluble in water.

[2][5][7]

| Chemical Stability | Stable under recommended storage conditions at room temperature. |[4]

[7][8] |

Stability Profile
4-Nitrobenzaldehyde is chemically stable under standard ambient conditions, such as room

temperature. However, its stability can be compromised by exposure to certain environmental

factors and incompatible materials.

Conditions to Avoid
To prevent degradation, it is imperative to protect the compound from:

Moisture: The compound should be stored in a dry environment.[3]

Air: Some sources recommend storing under an inert atmosphere to prevent potential

oxidation or other air-sensitive reactions.[3][9]

Light: Direct sunlight should be avoided as it can provide the energy for photochemical

degradation.[1][3]

High Temperatures: Elevated temperatures can lead to decomposition.[1][3] It is

recommended to store below +30°C.[1][5]
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Dust Formation: Finely dispersed dust can form explosive mixtures with air.[7]

Incompatible Materials
Contact with the following substances should be avoided to prevent hazardous reactions:

Strong Oxidizing Agents: Can lead to violent reactions.[1][7][8][9][10]

Strong Bases: Incompatible with the compound.[1][8][9]

Strong Reducing Agents: Should be avoided.[1][8][9]

Hazardous Decomposition Products
In the event of a fire, thermal decomposition may produce hazardous gases and vapors,

including:

Carbon oxides (CO, CO₂)[8]

Nitrogen oxides (NOx)[8]

Recommended Storage and Handling
Proper storage and handling are paramount to preserving the chemical integrity of 4-
Nitrobenzaldehyde-d4. The following guidelines are based on safety data sheets for the non-

deuterated compound.

Table 2: Summary of Recommended Storage Conditions
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Parameter Recommendation References

Container
Store in the original,
tightly closed container.

[1][4][9][11]

Atmosphere
Store in a dry, well-ventilated

place.
[1][4][9][11]

Consider storing under an inert

atmosphere.
[9]

Temperature
Store in a cool place, below

+30°C.
[1][5]

| Location | Store away from incompatible materials and foodstuff containers. |[1][4][11] |

For handling, it is advised to work in a well-ventilated area, preferably in a chemical fume hood,

to minimize inhalation of dust.[1] Standard personal protective equipment, including safety

glasses, chemical-resistant gloves, and a lab coat, should be worn.[1][8][12] Avoid all personal

contact with the substance.[7]

Logical Workflow for Ensuring Stability
The following diagram illustrates the logical workflow for maintaining the stability of 4-
Nitrobenzaldehyde-d4, from receiving the compound to its long-term storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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